1-{2-[(2-Bromophenyl)methoxy]phenyl}propan-1-amine

• Molecular Formula: C16H18BrNO
• Molecular Weight: 320.22 g/mol
• IUPAC Name: 1-[2-[(2-bromophenyl)methoxy]phenyl]propan-1-amine
• InChI: InChI=1S/C16H18BrNO/c1-2-15(18)13-8-4-6-10-16(13)19-11-12-7-3-5-9-14(12)17/h3-10,15H,2,11,18H2,1H3
• InChI Key: LHOVOWOEPOGJJZ-UHFFFAOYSA-N
• Canonical SMILES: CCC(C1=CC=CC=C1OCC2=CC=CC=C2Br)N

Description

1-{2-[(2-Bromophenyl)methoxy]phenyl}propan-1-amine is an organic compound with the molecular formula C16H18BrNO and a molecular weight of 320.22 g/mol . The free base form is classified under CAS 1179284-70-8 , and it is also commonly supplied as a hydrochloride salt under CAS 1311314-33-6 . This amine is a valuable building block in medicinal chemistry and pharmaceutical research, particularly in the exploration of novel neuroactive agents. This compound's primary research value is linked to its structural features as a phenethylamine derivative. Scientific literature indicates its investigation as a Trace Amine Associated Receptor 1 (TAAR1) agonist or partial agonist . TAAR1 is a G-protein-coupled receptor recognized as a promising target for treating conditions such as neuropathic pain, acute pain, and chronic pain . As a research chemical, it is utilized in preclinical studies to help elucidate the complex mechanisms of TAAR1 signaling and to evaluate its potential therapeutic applications. Researchers will find the following technical specifications essential: CAS Number (Free Base): 1179284-70-8 CAS Number (Hydrochloride Salt): 1311314-33-6 Molecular Formula: C16H18BrNO Molecular Weight: 320.22 g/mol SMILES: CCC(C1=CC=CC=C1OCC2=CC=CC=C2Br)N This product is intended for research purposes only and is not intended for diagnostic or therapeutic use. It is not for human or veterinary consumption.

Preparation Methods

Synthesis of the Biphenyl Ether Intermediate

The 2-[(2-bromophenyl)methoxy]phenyl scaffold is constructed via Williamson ether synthesis. Reacting 2-bromobenzyl bromide with 2-hydroxybenzaldehyde in the presence of potassium carbonate in refluxing acetone yields 2-[(2-bromophenyl)methoxy]benzaldehyde. This step typically achieves 75–85% yield under optimized conditions.

Formation of the Phthalimide Derivative

The aldehyde is converted to a propyl bromide intermediate through a three-step sequence:

• Aldol Condensation : Reaction with nitroethane under basic conditions forms β-nitrostyrene.
• Reduction : Catalytic hydrogenation (H₂/Pd-C) reduces the nitro group to an amine and the double bond to a single bond, yielding 1-(2-[(2-bromophenyl)methoxy]phenyl)propan-1-amine.
• Phthalimide Protection : Treatment with phthalimide potassium salt in dimethylformamide (DMF) at 120°C affords the N-alkylphthalimide.

Deprotection to Primary Amine

Hydrazinolysis of the phthalimide derivative using hydrazine hydrate in ethanol under reflux releases the primary amine. This step typically achieves 60–70% yield, with the total sequence yielding approximately 40–45%.

Multi-Step Alkylation and Hydrolysis Method

A patent-derived approach (CN105085278A) for analogous compounds involves four steps:

Step 1: Alkylation of Isobutyronitrile

Reacting 2-bromobenzyl chloride with isobutyronitrile in tetrahydrofuran (THF) at −78°C in the presence of lithium diisopropylamide (LDA) generates 2-methyl-1-(2-bromophenyl)-2-butyronitrile. The low temperature minimizes side reactions, yielding 85–90%.

Step 2: Hydrolysis to Carboxylic Acid

Heating the nitrile with aqueous sodium hydroxide (80–220°C) hydrolyzes it to 2-methyl-1-(2-bromophenyl)-2-butyric acid. This exothermic reaction requires careful temperature control to prevent decarboxylation, yielding 75–80%.

Step 3: Curtius Rearrangement to Isocyanate

Treating the acid with diphenylphosphoryl azide (DPPA) and triethylamine in tert-butanol forms an isocyanate intermediate via the Curtius rearrangement. This step proceeds in 65–70% yield.

Step 4: Amination to Primary Amine

Hydrolysis of the isocyanate with hydrochloric acid yields 1-{2-[(2-bromophenyl)methoxy]phenyl}propan-1-amine. The four-step sequence achieves a total yield of ~50%, significantly higher than traditional methods.

Reductive Amination Strategy

Reductive amination offers a streamlined route if a ketone precursor is accessible:

Synthesis of the Ketone Intermediate

The biphenyl ether aldehyde (from Section 2.1) undergoes a Grignard reaction with methylmagnesium bromide to form 1-{2-[(2-bromophenyl)methoxy]phenyl}propan-1-ol. Oxidation with pyridinium chlorochromate (PCC) in dichloromethane yields the corresponding ketone.

Reductive Amination

Reacting the ketone with ammonium acetate and sodium cyanoborohydride in methanol at room temperature facilitates imine formation and subsequent reduction. This one-pot method achieves 55–65% yield, avoiding isolation of intermediates.

Comparative Analysis of Synthetic Routes

Method	Total Yield	Advantages	Disadvantages
Gabriel Synthesis	40–45%	High purity; avoids over-alkylation	Multi-step; requires toxic hydrazine
Multi-Step Alkylation	50%	Scalable; avoids cyanide reagents	High-temperature steps; costly reagents
Reductive Amination	55–65%	One-pot reaction; mild conditions	Requires ketone precursor; moderate yield

Experimental Considerations and Optimization

• Solvent Selection : Polar aprotic solvents (e.g., THF, DMF) enhance nucleophilicity in alkylation steps, while protic solvents (e.g., methanol) favor reductive amination.
• Catalysts : Palladium on carbon (Pd-C) and sodium cyanoborohydride are effective for hydrogenation and reductive amination, respectively.
• Temperature Control : Cryogenic conditions (−78°C) in LDA-mediated reactions prevent side reactions, while hydrolysis steps require reflux to accelerate kinetics.

Chemical Reactions Analysis

1-{2-[(2-Bromophenyl)methoxy]phenyl}propan-1-amine undergoes various chemical reactions, including:

Oxidation: This reaction can be carried out using oxidizing agents like potassium permanganate or chromium trioxide.

Reduction: Reduction reactions may involve reagents such as lithium aluminum hydride or sodium borohydride.

Substitution: Nucleophilic substitution reactions can occur, where the bromine atom is replaced by other nucleophiles.

Common reagents and conditions used in these reactions include organic solvents like dichloromethane, catalysts like palladium, and specific temperature and pressure conditions. The major products formed depend on the type of reaction and the reagents used.

Scientific Research Applications

1-{2-[(2-Bromophenyl)methoxy]phenyl}propan-1-amine has several scientific research applications:

Chemistry: It is used as a building block in organic synthesis and in the development of new materials.

Biology: The compound is studied for its potential biological activity and interactions with biomolecules.

Medicine: Research is ongoing to explore its potential therapeutic applications, including its use as a precursor for drug development.

Industry: It is used in the production of specialty chemicals and as an intermediate in various industrial processes.

Mechanism of Action

The mechanism of action of 1-{2-[(2-Bromophenyl)methoxy]phenyl}propan-1-amine involves its interaction with specific molecular targets and pathways. The bromophenyl and methoxyphenyl groups may interact with enzymes or receptors, leading to changes in cellular processes. The exact molecular targets and pathways depend on the specific application and context of use.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The following compounds share structural motifs with 1-{2-[(2-Bromophenyl)methoxy]phenyl}propan-1-amine, differing in substituents, regiochemistry, or functional groups:

1-(2-Methoxyphenyl)-N-methyl-propan-2-amine (2-Methoxymethamphetamine)

• Structure : Methoxy group at the ortho position of the phenyl ring; N-methylated propan-2-amine backbone.
• Key Differences : Absence of bromine; amine substitution at the β-carbon (propan-2-amine vs. propan-1-amine).
• Pharmacology : Exhibits stimulant activity typical of phenethylamines, with the methoxy group modulating serotonin receptor affinity .
• Analytical Data :
  • GC-MS Retention Time : 3.09 min (Agilent HP1-MS column) .
  • Molecular Weight : 179.26 g/mol (vs. 290.19 g/mol for the brominated target compound) .

(R)-1-(4-Bromo-2-methoxyphenyl)propan-1-amine

• Structure : Bromine at the para position of the methoxyphenyl ring; propan-1-amine backbone.
• Key Differences : Regiochemical variation (4-bromo vs. 2-bromo on the benzyloxy group).
• Physicochemical Properties :
  • Molecular Weight : 244.13 g/mol (lower due to absence of a second phenyl ring) .
  • CAS : 1213343-10-2 .

2-Phenyl-1-propanamine Hydrochloride

• Structure : Simple phenyl-propanamine without ether or bromine substituents.
• Key Differences : Lack of benzyloxy and bromine groups reduces steric bulk and lipophilicity.

{[2-(Benzyloxy)phenyl]methyl}(propyl)amine

• Structure : Benzyloxy-substituted phenylmethylamine with a propyl chain.
• Key Differences : Propylamine vs. propan-1-amine backbone; absence of bromine.
• Synthesis : Similar reductive amination pathways (e.g., palladium-catalyzed methods as in ) .

Structural and Functional Analysis

Table 1: Comparative Structural Features

Compound	Substituents	Backbone	Molecular Weight (g/mol)	Key Functional Groups
1-{2-[(2-Bromophenyl)methoxy]phenyl}propan-1-amine	2-Bromophenylmethoxy, phenyl	Propan-1-amine	~290.19*	Bromine, ether, primary amine
2-Methoxymethamphetamine	2-Methoxyphenyl	Propan-2-amine	179.26	Methoxy, N-methylamine
(R)-1-(4-Bromo-2-methoxyphenyl)propan-1-amine	4-Bromo-2-methoxyphenyl	Propan-1-amine	244.13	Bromine, methoxy, primary amine
2-Phenyl-1-propanamine HCl	Phenyl	Propan-1-amine	171.67 (free base)	Primary amine (HCl salt)

*Estimated based on analogs.

Table 2: Pharmacological and Analytical Comparisons

Compound	Pharmacological Activity	GC-MS Retention Time (min)	Boiling Point (°C)	References
2-Methoxymethamphetamine	Serotonergic stimulant	3.09	58–91
1-{2-[(2-Bromophenyl)methoxy]phenyl}propan-1-amine	Likely altered receptor affinity due to bromine	N/A*	N/A
{[2-(Benzyloxy)phenyl]methyl}(propyl)amine	Undocumented CNS effects	N/A	N/A

*No direct data in evidence.